3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: 5-ethyl-N-[(E)-(3-iodophenyl)methylideneamino]-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C18H15IN6/c1-2-25-15-9-4-3-8-14(15)16-17(25)21-18(24-22-16)23-20-11-12-6-5-7-13(19)10-12/h3-11H,2H2,1H3,(H,21,23,24)/b20-11+
• InChI Key: JPWYUDHYHYETLI-RGVLZGJSSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)NN=CC4=CC(=CC=C4)I
• Isomeric SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)N/N=C/C4=CC(=CC=C4)I
• Molecular Formula: C18H15IN6
• DSSTOX Substance ID: DTXSID40430564
• Molecular Weight: 442.3 g/mol
• CAS RN: 5305-32-8

Description

3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone, also known as IBH, is a chemical compound that has been studied for its potential applications in scientific research. IBH is a hydrazone derivative that has been shown to have biological activity, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways involved in cell growth and proliferation. 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth and the modulation of inflammatory responses. 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has also been shown to increase the expression of antioxidant enzymes and reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has several advantages for use in lab experiments, including its potent biological activity and relatively simple synthesis method. However, 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone, including the development of new derivatives with improved biological activity and the investigation of its potential applications in various disease models. Additionally, further research is needed to fully understand the mechanism of action of 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone and its potential side effects.

Synthesis Methods

The synthesis of 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone involves the reaction of 3-iodobenzaldehyde with 5-ethyl-5H-[1,2,4]triazino[5,6-b]indole-3-carbohydrazide in the presence of a suitable catalyst. The reaction proceeds through the formation of a hydrazone intermediate, which is then isolated and purified to obtain the final product.

Scientific Research Applications

3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. 3-iodobenzaldehyde (5-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to exhibit potent antioxidant, anti-inflammatory, and anticancer activities, making it a promising candidate for further research.